Cas no 53164-77-5 (Cyclohexanone, 3-(acetyloxy)-)

• Product Name: Cyclohexanone, 3-(acetyloxy)-
• CAS No: 53164-77-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 357857
• PubChem ID: 13792428
• Update Time: 2025-04-19

Cyclohexanone, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(acetyloxy)-
• (3-oxocyclohexyl) acetate
• 53164-77-5
• 3-Acetoxycyclohexanone
• 3-Oxocyclohexyl acetate
• SCHEMBL8805010
• DTXSID80549583

• Inchi： 1S/C8H12O3/c1-6(9)11-8-4-2-3-7(10)5-8/h8H,2-5H2,1H3
• InChI Key： SHBSJXDUJMMRFE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters